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Compound of Interest

Compound Name: 1,2-Epoxy-7-octene

CAS No.: 19600-63-6

Cat. No.: B1584060 Get Quote

Executive Summary & Risk Profile
1,2-Epoxy-7-octene (also known as 7,8-Epoxy-1-octene) is a bifunctional building block critical

in polymer chemistry and organic synthesis. Its utility stems from its "dual warhead" structure: a

strained oxirane (epoxide) ring susceptible to nucleophilic attack, and a terminal alkene

available for metathesis or radical polymerization.

However, this utility creates a complex hazard profile. It acts as both a flammable solvent and a

potential alkylating agent. Unlike simple solvents, improper handling can trigger two distinct

runaway reactions: exothermic ring-opening polymerization or radical cross-linking. This guide

moves beyond the standard SDS to provide a self-validating handling protocol for research

environments.

Critical Hazard Matrix
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Hazard Class Classification Operational Implication

Flammability Cat 3 Liquid (FP: ~38°C)

Vapors travel; ground all

equipment.[1] Use spark-proof

tools.

Reactivity High (Epoxide + Alkene)

Susceptible to acid-catalyzed

polymerization and peroxide

formation.

Health Skin/Eye Irritant (Cat 2)

Alkylating Agent: Treat as a

potential mutagen. Direct

contact causes immediate,

irreversible protein alkylation.

Chemical Identity & Physical Properties
Data aggregated from verified supplier certificates (Thermo Fisher, Biosynth).

Property Value Technical Note

Molecular Weight 126.20 g/mol
Low MW facilitates rapid skin

permeation.[2]

Boiling Point ~167°C (at 760 mmHg)

High boiler, but generates

flammable vapors at ambient

temp.

Density 0.85 g/mL
Lighter than water; spills will

float and spread.

Solubility Immiscible in water
Aqueous quenching requires a

co-solvent (e.g., Ethanol/THF).

Appearance Clear, colorless liquid
Check for yellowing (indicates

polymerization/degradation).

Reactivity Logic & Mechanism
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To handle this compound safely, one must understand its "Dual Reactivity." The molecule

possesses two distinct reactive sites that require mutually exclusive inhibition strategies.

DOT Diagram: Dual Reactivity Pathways
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Caption: The molecule reacts via two independent pathways. Acids trigger the epoxide end;

radicals/oxygen trigger the alkene end.

Advanced Handling Protocol
Standard Operating Procedure (SOP) for Research Scale (<1L)

Personal Protective Equipment (PPE) Selection
Standard nitrile gloves are insufficient for prolonged contact with low-molecular-weight

epoxides.

Primary Barrier: Silver Shield® (Laminate) or Butyl Rubber gloves.

Secondary Barrier: Double-gloving with extended cuff nitrile (for dexterity) over the laminate

liner.

Respiratory: If working outside a fume hood, a full-face respirator with Organic Vapor (OV)

cartridges is mandatory due to the alkylation risk to lung tissue.

Storage & Stability Checks
The Peroxide Threat: The terminal alkene position is susceptible to auto-oxidation, forming

peroxides. These peroxides can then catalyze the polymerization of the epoxide ring, leading to

container rupture.
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Storage Condition: 2°C – 8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen.

Stabilizers: Often supplied with BHT (butylated hydroxytoluene). Ensure the inhibitor is not

removed by purification unless immediately used.

Self-Validation Step: Before distilling or heating, test for peroxides using Quantofix® strips. If

>10 mg/L, treat with ferrous sulfate or pass through activated alumina.

Transfer & Usage
Technique: Use Cannula transfer or gas-tight syringes to avoid oxygen introduction.

Purge: Ensure receiving vessel is flame-dried and N2-purged.

Pressure: Use slight positive pressure (N2) to push liquid; avoid pulling vacuums on volatile

flammable epoxides if possible to prevent vapor loss to pump oil.

Traps: If using a vacuum line, use a liquid nitrogen trap. Epoxides in pump oil can polymerize

and seize the pump.

Emergency Response & Deactivation (Quenching)
Do not simply wash down the drain. Epoxides are toxic to aquatic life and persist in plumbing

traps.

Deactivation Solution (The "Quench Soup")
Prepare a solution of:

50% Water (Heat sink)

40% Ethanol (Co-solvent to solubilize the epoxide)

10% Ethanolamine (Nucleophile)

Quenching Workflow
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Dilute: Dilute the residual 1,2-epoxy-7-octene in the reaction vessel with an equal volume of

Ethanol.

Cool: Place the vessel in an ice bath (0°C).

React: Add the "Quench Soup" dropwise. The ethanolamine will open the epoxide ring to

form a water-soluble, non-reactive amino-alcohol.

Wait: Stir for 30 minutes.

Disposal: The resulting mixture is now a basic organic waste (non-reactive). Dispose of

according to local solvent waste regulations.

DOT Diagram: Safe Handling Workflow
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Caption: Operational workflow ensuring material integrity and safe disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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